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Cat. No.: B119398 Get Quote

Executive Summary: N-feruloyl tyramine and its isomers, including N-cis-feruloyl tyramine,

are plant secondary metabolites belonging to the hydroxycinnamic acid amide (HCAA) class.

These compounds play a significant role in plant defense against pathogens. Synthesized via

the phenylpropanoid pathway, their production is often induced by biotic and abiotic stresses

such as wounding and pathogen attack. The primary defense functions of N-feruloyl tyramine

involve acting as a phytoalexin with direct antimicrobial properties and serving as a monomer

for the reinforcement of the plant cell wall, creating a physical barrier to pathogen invasion. This

technical guide provides an in-depth overview of the biosynthesis, regulation, and multifaceted

roles of N-feruloyl tyramine in plant immunity, supplemented with quantitative data, detailed

experimental protocols, and pathway visualizations for researchers in plant science and drug

development.

Introduction
N-cis-feruloyl tyramine is a specialized phenolic compound found in a variety of plants. It

belongs to a class of organic molecules known as hydroxycinnamic acids and their derivatives.

[1] Structurally, it is an amide formed from ferulic acid and the biogenic amine tyramine. N-

feruloyl tyramine exists as two stereoisomers: N-trans-feruloyl tyramine and N-cis-feruloyl
tyramine.[1] While this guide focuses on the cis isomer, much of the existing research pertains

to the trans form or does not differentiate between the two. Therefore, this document will cover

N-feruloyl tyramine more broadly while specifying the isomer where information is available.
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These compounds are considered secondary metabolites that function as defense or signaling

molecules.[1] In the context of plant immunity, N-feruloyl tyramine is recognized as a

phytoalexin—a low molecular weight antimicrobial compound that is synthesized and

accumulates in plants in response to stress, including pathogen infection.[2][3] Its accumulation

has been noted in various plant species, including Solanum and Nicotiana, where it contributes

to disease resistance.[2][4]

Biosynthesis and Regulation
The synthesis of N-feruloyl tyramine is an extension of the general phenylpropanoid pathway, a

major route for the production of a wide array of plant secondary metabolites. The biosynthesis

begins with the amino acids phenylalanine and tyrosine.

Precursor Synthesis: Phenylalanine is converted to cinnamic acid, which is then

hydroxylated and methylated to produce ferulic acid. In parallel, tyrosine is decarboxylated to

form tyramine.

Activation Step: Ferulic acid is activated by Coenzyme A (CoA) to form its thioester, feruloyl-

CoA.

Condensation Step: The key regulatory step is the condensation of feruloyl-CoA and

tyramine, catalyzed by the enzyme Hydroxycinnamoyl-CoA:tyramine N-

(hydroxycinnamoyl)transferase (THT). This enzyme exhibits broad substrate specificity but

uses feruloyl-CoA and tyramine as its best substrates.

The expression of the THT gene and the subsequent accumulation of N-feruloyl tyramine are

tightly regulated and induced by various stress signals, including pathogen-associated

molecular patterns (PAMPs), effectors, wounding, and UV radiation.
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Biosynthesis of N-Feruloyl Tyramine.
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Dual defense roles of N-Feruloyl Tyramine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Tissue Sample
(e.g., 100 mg leaf)

Freeze in Liquid N₂

& Grind to Powder

Extract with 80% Methanol
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Quantify using
Standard Curve

Workflow for extraction and HPLC analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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